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Extraction Methods & Optimized Times

The optimal extraction time is highly dependent on the technique and solvent system used. The table below

summarizes key parameters from research for efficient ILA extraction.

Extraction Optimal Solvent Key Optimized Efficiency / Yield
Method Time System Parameters Notes

| Ionic Liquid-Ultrasound Assisted Extraction (IL-UAE) [1] | 30 minutes | 1.5 M [CaMIM]Ac (in water)
[1] | « IL: 1-butyl-3-methylimidazolium acetate ([C4aMIM]Ac) * Solid-liquid ratio: 1:10 (g/mL) * Soaking
time: 30 min (pre-extraction) [1] | Higher efficiency vs. conventional UAE; shorter time & lower solvent use
vs. pharmacopoeia methods [1] | | Ultrasound-Assisted Extraction (UAE) [2] | 1 hour (2 cycles) | 70%
Ethanol [2] | » Solvent-to-solid ratio: 4:1 (mL/g) ¢« Temperature: 22-24°C (ambient) [2] | Used for preparing a
complex herbal extract (JGT-E) containing ILA [2] | | Reflux Extraction [3] | 1 hour (2 cycles) | 70%
Ethanol [3] | * Solvent-to-solid ratio: 1:10 (w/v) * Temperature: 100°C [3] | Traditional method for Zhigancao

extract; ILA content: 33.72 mg/g in final extract powder [3] |

Detailed Experimental Protocols
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Protocol 1: lonic Liquid-Ultrasound Assisted Extraction (IL-UAE)

This method is recognized for its high efficiency and is considered a green alternative [1] [4].

Workflow Diagram
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Materials and Steps

¢ lonic Liquid: 1-butyl-3-methylimidazolium acetate ([CaMIM]Ac) [1]
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e Equipment: Ultrasonic bath (40 kHz, 300 W), centrifuge, analytical balance [1]

e Procedure:

[e]

o

Sample Preparation: Pulverize dried licorice roots and sieve through a 30-mesh screen [1].

IL Solution Preparation: Dissolve [CaMIMJAc in de-ionized water to a concentration of 1.5 M
[1].

Soaking: Accurately weigh 1.0 g of licorice powder into a 50 mL flask. Add 10 mL of the 1.5 M
IL solution and allow to soak for 30 minutes [1].

Ultrasonic Extraction: Place the flask in the ultrasonic bath and extract for 30 minutes at room
temperature [1].

Sample Recovery: Centrifuge the extract solution, then filter the supernatant through a 0.22
pgm nylon membrane prior to HPLC analysis [1].

Protocol 2: Ethanol Reflux Extraction

This is a more traditional and straightforward method.

Workflow Diagram
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Start Reflux Extraction
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HPLC Analysis for ILA

Materials and Steps
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e Materials: Powdered licorice, 70% ethanol, reflux condenser, rotary evaporator, freeze dryer [3].

e Procedure:

o Weigh the powdered licorice material.
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o Add 70% ethanol at a ratio of 1:10 (weight of material to volume of solvent).
o Reflux the mixture for 1 hour at 100°C.

o Filter the solution while it is still hot.

o Re-extract the residue from step 4 by repeating steps 2-4.

o Combine all filtered extracts and concentrate using a rotary evaporator.

o Lyophilize the concentrated extract to obtain a dry powder [3].

Troubleshooting Guide

Here are solutions to common problems encountered during ILA extraction.

Problem Possible Causes Suggested Solutions

| Low ILA Yield | Inefficient cell disruption; suboptimal solvent. | * Ensure proper powder fineness (30
mesh) [1]. « Switch to a more efficient solvent like [CaMIM]Ac IL [1]. « Add a soaking/pre-swelling step (30
min) before main extraction [1]. | | Long Extraction Time | Reliance on traditional methods. | « Integrate
ultrasound to reduce time (30-60 min vs. several hours) [1] [4]. | | Inconsistent Results | Variable raw
material quality; unstandardized process. | * Source licorice from genuine regions and control growth years
[5] [6]. « Strictly control solvent concentration, temperature, and time [1] [3]. | | HPLC Quantification
Issues | Poor peak resolution; complex sample matrix. | « Use a C18 column (e.g., Diamonsil C18, 150 x 4.6
mm, 5 pm) [3]. « Employ a mobile phase of water (0.1% phosphoric acid) and acetonitrile (72:28, v/v) [3]. *
Set detection wavelength to 360 nm for ILA [3]. |

Key Optimization Principles

e Solvent is Critical: The choice of solvent dramatically impacts yield. lonic liquids (ILs) like
[CaMIM]ACc can significantly outperform conventional solvents (methanol, water) by better disrupting
plant cell walls and enhancing solubility [1].

e Energy Assistance is Key: Ultrasound energy creates cavitation that physically breaks down plant
tissue, facilitating solvent access and reducing extraction time [1] [4].

¢ Raw Material Quality Matters: The geographical origin and growth conditions of licorice can
significantly affect its chemical composition and ILA content. Consistent sourcing is vital for
reproducible results [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s626118?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01056k
https://pmc.ncbi.nlm.nih.gov/articles/PMC12291634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3540785/
https://www.sciencedirect.com/science/article/pii/S2468227624004514
https://www.sciencedirect.com/science/article/abs/pii/S0308814620317696
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00782-0
https://www.smolecule.com/products/b626118#isoliquiritin-apioside-extraction-time-optimization
https://www.smolecule.com/products/b626118#isoliquiritin-apioside-extraction-time-optimization
https://www.smolecule.com/products/b626118#isoliquiritin-apioside-extraction-time-optimization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s626118?utm_src=pdf-bulk
https://www.smolecule.com/products/s626118?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s626118?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

